Cas no 54429-93-5 ((3Z)-2,2,3,4,5,5-hexamethylhex-3-ene)

• Product Name: (3Z)-2,2,3,4,5,5-hexamethylhex-3-ene
• CAS No: 54429-93-5
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 1589083
• PubChem ID: 3036372
• Update Time: 2025-04-21

(3Z)-2,2,3,4,5,5-hexamethylhex-3-ene Chemical and Physical Properties

Names and Identifiers

• (3Z)-2,2,3,4,5,5-hexamethylhex-3-ene
• (Z)-2,3-Di-tert-butyl-2-butene
• (Z)-2,2,3,4,5,5-hexamethylhex-3-ene
• 54429-93-5
• (Z) 2,3-Di-tert-butyl-2-butene

• Inchi： 1S/C12H24/c1-9(11(3,4)5)10(2)12(6,7)8/h1-8H3/b10-9-
• InChI Key： UKVHFKANOLLXHC-KTKRTIGZSA-N
• SMILES： C(C)(C)(C)/C(/C)=C(/C)\C(C)(C)C

Computed Properties

• Exact Mass: 168.18792
• Monoisotopic Mass: 168.187801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.5

Experimental Properties

• Density: 0.765
• Boiling Point: 194.4°C at 760 mmHg
• Flash Point: 65°C
• Refractive Index: 1.434
• PSA: 0